Aurorez
Description
Aurous compounds, characterized by gold in the +1 oxidation state, represent a critical class of inorganic materials with unique structural and functional properties. Key examples include aurous chloride (AuCl), potassium aurous cyanide (K[Au(CN)₂]), and cesium aurous auric chloride (Cs₂AuAuCl₆). These compounds are synthesized via specialized methods such as air-blasting cyanidation for K[Au(CN)₂] or controlled reduction of Au³⁺ precursors. Aurous compounds exhibit distinct reactivity due to gold’s relativistic effects, enabling applications in catalysis, nanomaterials, and optoelectronics. For instance, AuCl serves as a precursor for gold mirrors and nanoparticle synthesis , while Cs₂AuAuCl₆ demonstrates unique mixed-valence structures with magnetic susceptibility properties .
Properties
CAS No. |
108820-72-0 |
|---|---|
Molecular Formula |
C15H9ClO2 |
Synonyms |
Aurorez |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Similarities
Aurous compounds are compared below with auric (Au³⁺) , argentous (Ag⁺) , and cuprous (Cu⁺) compounds based on oxidation state, stability, and applications.
Key Research Findings
- Stability Constants: Aurous intermediates in nanoparticle synthesis exhibit stability constants influenced by halide ligands (e.g., Cl⁻, CN⁻), with K[Au(CN)₂] demonstrating superior stability in cyanidation processes .
- Magnetic Properties : Cs₂AuAuCl₆ displays diamagnetic behavior due to Au⁺/Au³⁺ charge ordering, contrasting with paramagnetic Cs₂AgAuCl₆ .
- Catalytic Efficiency : AuCl outperforms AgCl in selective oxidation reactions but requires stabilizers to prevent disproportionation .
Functional Comparison with Transition Metal Halides
Industrial Relevance
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